Cas no 2137972-61-1 (2-Chloro-3-(1-ethoxyethenyl)quinoxaline)

• Product Name: 2-Chloro-3-(1-ethoxyethenyl)quinoxaline
• CAS No: 2137972-61-1
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 6232025
• PubChem ID: 165783994
• Update Time: 2025-10-17

2-Chloro-3-(1-ethoxyethenyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• EN300-803034
• 2-chloro-3-(1-ethoxyethenyl)quinoxaline
• 2137972-61-1
• 2-Chloro-3-(1-ethoxyethenyl)quinoxaline

• Inchi： 1S/C12H11ClN2O/c1-3-16-8(2)11-12(13)15-10-7-5-4-6-9(10)14-11/h4-7H,2-3H2,1H3
• InChI Key： QTGYXIMBTZLKPR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C)OCC)N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 234.0559907g/mol
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35Ų

Additional information on 2-Chloro-3-(1-ethoxyethenyl)quinoxaline

2-Chloro-3-(1-ethoxyethenyl)quinoxaline (CAS No. 2137972-61-1): A Versatile Intermediate in Modern Organic Synthesis

The compound 2-Chloro-3-(1-ethoxyethenyl)quinoxaline (CAS No. 2137972-61-1) has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical and agrochemical research. As a quinoxaline derivative, it serves as a critical building block for the synthesis of more complex molecules, particularly in the development of heterocyclic compounds. Researchers and industry professionals frequently search for terms like "quinoxaline derivatives applications", "synthesis of 2-chloro-3-(1-ethoxyethenyl)quinoxaline", and "CAS 2137972-61-1 uses", reflecting the growing interest in this compound.

One of the key reasons behind the popularity of 2-Chloro-3-(1-ethoxyethenyl)quinoxaline is its role in medicinal chemistry. The quinoxaline core is a privileged scaffold in drug discovery, often associated with bioactive molecules exhibiting antimicrobial, antiviral, and anticancer properties. Recent studies have explored its potential in designing kinase inhibitors and GPCR modulators, aligning with the current trend of targeting protein-protein interactions in therapeutic development. Searches for "quinoxaline in drug discovery" and "CAS 2137972-61-1 pharmacological activity" highlight the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, the chloro and ethoxyethenyl substituents on the quinoxaline ring offer multiple sites for further functionalization. This versatility makes CAS No. 2137972-61-1 particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently discussed in organic chemistry forums. The compound's stability under various reaction conditions also makes it suitable for high-throughput screening and combinatorial chemistry approaches, addressing the industry's demand for efficient molecular diversification strategies.

In material science applications, 2-Chloro-3-(1-ethoxyethenyl)quinoxaline has shown promise as a precursor for organic electronic materials. The extended π-conjugation system of quinoxalines contributes to interesting photophysical properties, making them candidates for OLED materials and organic semiconductors. This aligns with the increasing search volume for terms like "quinoxaline-based materials" and "CAS 2137972-61-1 in electronics", reflecting the interdisciplinary nature of contemporary chemical research.

Quality control and analytical characterization of 2-Chloro-3-(1-ethoxyethenyl)quinoxaline typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for its performance in downstream applications, explaining why searches for "CAS 2137972-61-1 specification" and "quinoxaline derivative analysis" are common among quality assurance professionals. Recent advancements in process chemistry have also focused on optimizing the synthesis of this compound to improve yield and reduce environmental impact, responding to the growing emphasis on green chemistry principles.

The storage and handling of CAS No. 2137972-61-1 require standard laboratory precautions, with recommendations to keep the material in a cool, dry environment protected from light. While not classified as hazardous under normal conditions, proper chemical safety measures should always be observed, as indicated by frequent searches for "2-Chloro-3-(1-ethoxyethenyl)quinoxaline safety data". The compound's stability profile makes it suitable for international shipping, facilitating its use in global research collaborations.

Looking forward, the applications of 2-Chloro-3-(1-ethoxyethenyl)quinoxaline are expected to expand further as researchers continue to explore its potential in catalysis and supramolecular chemistry. The compound's ability to participate in various molecular recognition processes makes it interesting for sensor development and smart materials design. These emerging applications correspond with increasing search trends for "functional quinoxalines" and "advanced quinoxaline derivatives", indicating sustained scientific interest in this chemical class.

For researchers considering working with CAS 2137972-61-1, it's worth noting that several commercial suppliers now offer this compound with varying purity grades and packaging options. The market availability has improved significantly in recent years, as seen by the growing number of inquiries for "2-Chloro-3-(1-ethoxyethenyl)quinoxaline suppliers" and "quinoxaline derivative catalog". This increased accessibility supports its adoption across different research areas and industrial applications.